Cas no 7549-58-8 (Phosphonic acid, (cyanomethyl)-, dibutyl ester)
7549-58-8 structure
Product Name:Phosphonic acid, (cyanomethyl)-, dibutyl ester
CAS No:7549-58-8
MF:C10H20NO3P
MW:233.244463920593
CID:539454
PubChem ID:2304643
Update Time:2025-04-19
Phosphonic acid, (cyanomethyl)-, dibutyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, (cyanomethyl)-, dibutyl ester
- 2-dibutoxyphosphorylacetonitrile
- 7549-58-8
- DTXSID90367912
- SCHEMBL15318997
-
- Inchi: 1S/C10H20NO3P/c1-3-5-8-13-15(12,10-7-11)14-9-6-4-2/h3-6,8-10H2,1-2H3
- InChI Key: ZYNRYCAGYPJKAZ-UHFFFAOYSA-N
- SMILES: P(CC#N)(=O)(OCCCC)OCCCC
Computed Properties
- Exact Mass: 233.1182
- Monoisotopic Mass: 233.11808050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 59.3Ų
Experimental Properties
- PSA: 59.32
- LogP: 3.33648
Phosphonic acid, (cyanomethyl)-, dibutyl ester Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
7549-58-8 (Phosphonic acid, (cyanomethyl)-, dibutyl ester) Related Products
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